Cas no 1163141-57-8 (3-Cyano-5-hydroxy-benzoic Acid)

3-Cyano-5-hydroxy-benzoic Acid is a versatile aromatic compound featuring both cyano and hydroxyl functional groups on a benzoic acid backbone. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the electron-withdrawing cyano group and the electron-donating hydroxyl group enhances its reactivity in electrophilic and nucleophilic substitution reactions. This compound exhibits good solubility in polar organic solvents, facilitating its use in multi-step synthetic processes. Its stability under standard conditions and well-defined functional groups allow for precise modifications, making it a reliable building block for complex molecular frameworks.

3-Cyano-5-hydroxy-benzoic Acid structure

1163141-57-8 structure

Product Name:3-Cyano-5-hydroxy-benzoic Acid

CAS No:1163141-57-8

MF:C₈H₅NO₃

MW:163.130202054977

MDL:MFCD16999148

CID:2113614

PubChem ID:19359201

Update Time:2025-06-07

3-Cyano-5-hydroxy-benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-cyano-5-hydroxybenzoic acid
- Benzoic acid, 3-cyano-5-hydroxy-
- AIJZBNIPPCUFCO-UHFFFAOYSA-N
- BDBM50391820
- 2257AJ
- CM10204
- NE40937
- AB71614
- AS06302
- Z1815157430
- 3-Cyano-5-hydroxy-benzoic acid
- 3-Cyano-5-hydroxy-benzoic Acid
- MDL： MFCD16999148
- Inchi： 1S/C8H5NO3/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-3,10H,(H,11,12)
- InChI Key： AIJZBNIPPCUFCO-UHFFFAOYSA-N
- SMILES： OC1=CC(C#N)=CC(C(=O)O)=C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 230
XLogP3: 0.9
Topological Polar Surface Area: 81.3

Experimental Properties

Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.4 g/l) (25 º C),

3-Cyano-5-hydroxy-benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0676-1g	3-Cyano-5-hydroxy-benzoic acid	1163141-57-8	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0676-5g	3-Cyano-5-hydroxy-benzoic acid	1163141-57-8	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0676-500mg	3-Cyano-5-hydroxy-benzoic acid	1163141-57-8	97%	500mg	4655.75CNY	2021-05-07
Alichem	A015018759-1g	3-Cyano-5-hydroxybenzoic acid	1163141-57-8	97%	1g	$1519.80	2023-09-04
Enamine	EN300-142519-0.05g	3-cyano-5-hydroxybenzoic acid	1163141-57-8	95%	0.05g	$202.0	2023-06-08
Enamine	EN300-142519-0.1g	3-cyano-5-hydroxybenzoic acid	1163141-57-8	95%	0.1g	$301.0	2023-06-08
Enamine	EN300-142519-0.25g	3-cyano-5-hydroxybenzoic acid	1163141-57-8	95%	0.25g	$431.0	2023-06-08
Enamine	EN300-142519-0.5g	3-cyano-5-hydroxybenzoic acid	1163141-57-8	95%	0.5g	$679.0	2023-06-08
Enamine	EN300-142519-1.0g	3-cyano-5-hydroxybenzoic acid	1163141-57-8	95%	1g	$871.0	2023-06-08
Enamine	EN300-142519-2.5g	3-cyano-5-hydroxybenzoic acid	1163141-57-8	95%	2.5g	$1707.0	2023-06-08